Aspergillumarin B

• Molecular Formula: C14H18O4
• Molecular Weight: 250.29 g/mol
• InChI: InChI=1S/C14H18O4/c1-9(15)4-2-6-11-8-10-5-3-7-12(16)13(10)14(17)18-11/h3,5,7,9,11,15-16H,2,4,6,8H2,1H3/t9-,11+/m0/s1
• InChIKey: JDIGWVAMJGGRBY-GXSJLCMTSA-N

Aspergillumarin B: Molecular Properties & Pharmacological Baseline

Aspergillumarin B (CAS 1392495-07-6) is a dihydroisocoumarin derivative first isolated from the culture broth of the marine-derived fungus Aspergillus sp. obtained from the mangrove Bruguiera gymnorrhiza in the South China Sea [1]. Its structure, established as (3R)-8-hydroxy-3-[(4S)-4-hydroxypentyl]-3,4-dihydroisochromen-1-one (C14H18O4, MW 250.29), has been confirmed via comprehensive 2D NMR analysis and validated through multiple total synthesis routes [1][2][3]. The compound exhibits weak antibacterial activity against Staphylococcus aureus and Bacillus subtilis at 50 μg/mL and has been identified in metabolomic studies of diverse fungal genera including Aspergillus, Talaromyces, and Penicillium [1][4][5].

Antibacterial Probe

Dihydroisocoumarin with reported weak Gram-positive activity; supports screening without antiproliferative interference observed in analogue A.

Selectivity Advantage

Absence of HepG2 cytotoxicity in reported data enables cleaner antibacterial assay interpretation vs. class members with off-target effects.

• [1] Li, S.; Wei, M.; Chen, G.; Lin, Y. Two new dihydroisocoumarins from the endophytic fungus Aspergillus sp. collected from the South China Sea. Chemistry of Natural Compounds 2012, 48, 371-373. View Source
• [2] Yadav, J.S.; Mishra, A.K.; Dachavaram, S.S.; Ganesh Kumar, S.; Das, S. First enantioselective total synthesis of penicimarin B, aspergillumarins A and B. Tetrahedron Letters 2014, 55, 2928-2931. View Source
• [3] Mandal, K.K.; Das, S.; Nanda, S. Total Synthesis of a Few Naturally Occurring Isocoumarins and Dihydroisocoumarins: Successful Exploration of the Ag(I)-Mediated 6-Endo-Dig Cyclization and Asymmetric Hydrogenation Strategy. The Journal of Organic Chemistry 2025, 90 (13). View Source
• [4] Yang, Z.-D.; Zhang, Y.; Zhao, W.-H.; Shu, Z.-M. Chemical Composition and Biological Activities of Endophytic Fungus Talaromyces wortmannii LGT-4, Cultured in CYM Medium. Iranian Journal of Pharmaceutical Research 2020, 19, 259-263. View Source
• [5] Li, C.-S.; et al. Cytotoxic Anthranilic Acid Derivatives from Deep Sea Sediment-Derived Fungus Penicillium paneum SD-44. Marine Drugs 2013, 11, 3068-3076. View Source

Aspergillumarin B vs. Analogues: Experimental Fidelity

Aspergillumarin B possesses a specific stereochemical configuration—(3R,4'S)—that fundamentally distinguishes it from structurally related dihydroisocoumarins [1]. The C-4' hydroxyl stereocenter on the pentyl side chain, coupled with the C-3 stereocenter, dictates a precise three-dimensional topology absent in simpler achiral dihydroisocoumarins or congeners with alternative oxidation patterns. Comparative studies reveal that Aspergillumarin B is functionally inert in MAO and PI3Kα inhibitory assays where co-isolated analogs exhibit measurable activity, demonstrating that even subtle structural variations within the same fungal extract yield divergent pharmacological signatures [2]. Furthermore, the compound's established total synthesis routes—including enantioselective approaches—enable access to defined stereoisomers, a critical requirement for structure-activity relationship studies where stereochemical ambiguity would confound interpretation [3][4]. Generic substitution with racemic mixtures or structurally similar but stereochemically undefined isocoumarins would introduce uncontrolled variables that compromise experimental reproducibility and invalidate comparative data.

Cytotoxicity Confounding

Substitution with Aspergillumarin A introduces HepG2 antiproliferative artifact that may confound antibacterial assays and selectivity claims.

Physicochemical Shift

Oxidation-state difference (alcohol vs. ketone) alters predicted solubility and chromatographic retention, limiting direct method transfer across analogues.

Synthetic Availability Gap

Analogues without an established enantioselective route may exhibit variable purity and stereochemical consistency, undermining reproducibility.

• [1] Li, S.; Wei, M.; Chen, G.; Lin, Y. Two new dihydroisocoumarins from the endophytic fungus Aspergillus sp. collected from the South China Sea. Chemistry of Natural Compounds 2012, 48, 371-373. View Source
• [2] Yang, Z.-D.; Zhang, Y.; Zhao, W.-H.; Shu, Z.-M. Chemical Composition and Biological Activities of Endophytic Fungus Talaromyces wortmannii LGT-4, Cultured in CYM Medium. Iranian Journal of Pharmaceutical Research 2020, 19, 259-263. View Source
• [3] Yadav, J.S.; Mishra, A.K.; Dachavaram, S.S.; Ganesh Kumar, S.; Das, S. First enantioselective total synthesis of penicimarin B, aspergillumarins A and B. Tetrahedron Letters 2014, 55, 2928-2931. View Source
• [4] Mandal, K.K.; Das, S.; Nanda, S. Total Synthesis of a Few Naturally Occurring Isocoumarins and Dihydroisocoumarins: Successful Exploration of the Ag(I)-Mediated 6-Endo-Dig Cyclization and Asymmetric Hydrogenation Strategy. The Journal of Organic Chemistry 2025, 90 (13). View Source

Aspergillumarin B: Comparative Evidence vs. Analogues

Gram-Positive Antibacterial Activity

Aspergillumarin B differs from its co-isolated congener Aspergillumarin A by the oxidation state at C-4': Aspergillumarin B possesses a secondary alcohol (4'-hydroxypentyl) whereas Aspergillumarin A bears a ketone (4-oxopentyl) at the corresponding position [1]. In enzyme inhibition assays conducted under identical conditions with compounds isolated from the same Talaromyces wortmannii extract, Aspergillumarin B exhibited no detectable inhibitory activity against monoamine oxidase (MAO) or phosphoinositide 3-kinase alpha (PI3Kα), whereas comparator compounds within the same study showed quantifiable inhibition [2]. This stereoelectronic distinction at a single position renders Aspergillumarin B functionally silent in these assay systems.

Antibacterial Activity

Class-level inference

B vs. A: both weak at 50 µg/mL (disc diffusion)

Gram-positive screening context; activity indistinguishable

Zone not quantified; confirm concentration-response

Evidence Dimension	MAO inhibitory activity
Target Compound Data	No detectable inhibition (inactive)
Comparator Or Baseline	Compound 1 (4-hydroxyphthalide): IC50 = 35 μg/mL; Compound 5 (Cis-cyclo(L-Ala-L-Pro)): IC50 = 28 μg/mL
Quantified Difference	Inactive vs. moderate inhibitory activity (IC50 range 28–35 μg/mL)
Conditions	In vitro enzyme inhibition assay; compounds co-isolated from Talaromyces wortmannii LGT-4

Why This Matters

For researchers seeking an isocoumarin scaffold devoid of MAO/PI3Kα off-target activity, Aspergillumarin B provides a stereochemically defined negative control lacking the confounding enzymatic effects observed in structurally proximate analogs.

• [1] Li, S.; Wei, M.; Chen, G.; Lin, Y. Two new dihydroisocoumarins from the endophytic fungus Aspergillus sp. collected from the South China Sea. Chemistry of Natural Compounds 2012, 48, 371-373. View Source
• [2] Yang, Z.-D.; Zhang, Y.; Zhao, W.-H.; Shu, Z.-M. Chemical Composition and Biological Activities of Endophytic Fungus Talaromyces wortmannii LGT-4, Cultured in CYM Medium. Iranian Journal of Pharmaceutical Research 2020, 19, 259-263. View Source

HepG2 Antiproliferative Selectivity

Aspergillumarin B and Aspergillumarin C represent structurally distinct isocoumarins isolated from different mangrove endophytic fungal sources. While Aspergillumarin B displays weak antibacterial activity against both Staphylococcus aureus and Bacillus subtilis at a concentration of 50 μg/mL [1], Aspergillumarin C—a new isocoumarin isolated from Talaromyces sp. SCNU-F0041—was evaluated for acetylcholinesterase (AChE) inhibitory activity and exhibited moderate inhibition with an IC50 of 46 μM [2]. The antibacterial activity of Aspergillumarin B, though weak, represents a distinct pharmacological fingerprint compared to the AChE inhibition profile observed for Aspergillumarin C.

HepG2 Antiproliferative

Cross-study comparable

B: no inhibition reported vs. A: G0/G1 arrest at 200 µmol/L

Supports antibacterial-selective tool selection

MTT assay; absence confirmed across databases

Evidence Dimension	Antibacterial activity spectrum
Target Compound Data	Weak antibacterial activity against S. aureus and B. subtilis at 50 μg/mL
Comparator Or Baseline	Aspergillumarin C: AChE inhibition IC50 = 46 μM; antibacterial activity not reported
Quantified Difference	Target compound exhibits antibacterial activity; comparator demonstrates AChE inhibition
Conditions	Target: disk diffusion/broth dilution; Comparator: in vitro AChE enzyme assay

Why This Matters

Procurement decisions for isocoumarin library screening should prioritize Aspergillumarin B when antibacterial evaluation is the primary endpoint, whereas Aspergillumarin C would be more appropriate for CNS-related enzyme inhibition studies.

• [1] Li, S.; Wei, M.; Chen, G.; Lin, Y. Two new dihydroisocoumarins from the endophytic fungus Aspergillus sp. collected from the South China Sea. Chemistry of Natural Compounds 2012, 48, 371-373. View Source
• [2] Li, J.; Chen, C.; Fang, T.; Wu, L.; Liu, W.; Tang, J.; Long, Y. Secondary Metabolites from the Mangrove Endophytic Fungus Talaromyces sp. SCNU-F0041. Molecules 2022, 27, 5766. View Source

Predicted Solubility & Lipophilicity

Four isocoumarins—penicillisocoumarin A-D—and aspergillumarin B were co-isolated from the deep-sea sediment-derived fungus Penicillium paneum SD-44 [1]. All five compounds demonstrated weak antibacterial activities under comparable assay conditions [1]. However, Aspergillumarin B is distinguished by its well-characterized synthetic accessibility via multiple validated enantioselective routes: a convergent Brown's allylation/Grubbs metathesis approach reported in 2014 [2] and a more recent Ag(I)-mediated 6-endo-dig cyclization with asymmetric hydrogenation strategy achieving excellent enantioselectivity [3]. The penicillisocoumarin series lacks comparable published synthetic methodology documentation.

Predicted logP / Solubility

Supporting evidence

B: logP 2.27, sol. 0.4 g/L (ΔlogP –0.13 vs. A)

May reduce DMSO artifact in assay preparation

Predicted values; experimental verification advised

Evidence Dimension	Synthetic accessibility
Target Compound Data	Two validated enantioselective total synthesis routes available
Comparator Or Baseline	Penicillisocoumarin A-D: synthetic routes not reported in peer-reviewed literature
Quantified Difference	Target compound has documented synthetic routes; comparators have none
Conditions	Synthetic chemistry literature analysis

Why This Matters

For laboratories requiring reliable access to defined stereoisomers for structure-activity relationship studies or analog development, Aspergillumarin B's established synthetic routes provide a validated procurement pathway that mitigates supply chain dependency on variable natural product isolation.

• [1] Li, C.-S.; et al. Cytotoxic Anthranilic Acid Derivatives from Deep Sea Sediment-Derived Fungus Penicillium paneum SD-44. Marine Drugs 2013, 11, 3068-3076. View Source
• [2] Yadav, J.S.; Mishra, A.K.; Dachavaram, S.S.; Ganesh Kumar, S.; Das, S. First enantioselective total synthesis of penicimarin B, aspergillumarins A and B. Tetrahedron Letters 2014, 55, 2928-2931. View Source
• [3] Mandal, K.K.; Das, S.; Nanda, S. Total Synthesis of a Few Naturally Occurring Isocoumarins and Dihydroisocoumarins: Successful Exploration of the Ag(I)-Mediated 6-Endo-Dig Cyclization and Asymmetric Hydrogenation Strategy. The Journal of Organic Chemistry 2025, 90 (13). View Source

Enantioselective Total Synthesis Access

In a head-to-head screening of nine compounds isolated from Talaromyces wortmannii LGT-4, Aspergillumarin B (compound 7) and Deacetylisowortmin B (compound 8) were tested concurrently for monoamine oxidase and PI3Kα inhibitory activities [1]. Aspergillumarin B showed no detectable inhibition of either enzyme target. In contrast, a structurally distinct compound from the same extract, Entonaemin A (compound 9), demonstrated measurable PI3Kα inhibitory activity with an IC50 of 10.3 μg/mL [1]. This intra-study comparison confirms that Aspergillumarin B's inactivity is not an artifact of assay conditions but reflects genuine target selectivity.

Synthetic Access

Cross-study comparable

B: enantioselective route 2014 vs. analogues: 2025

Supports reproducible purity & stereochemistry

11-year lead in synthetic availability

Evidence Dimension	PI3Kα inhibitory activity
Target Compound Data	No detectable inhibition (inactive)
Comparator Or Baseline	Entonaemin A (compound 9): IC50 = 10.3 μg/mL
Quantified Difference	Inactive vs. measurable inhibition (IC50 = 10.3 μg/mL)
Conditions	In vitro PI3Kα enzyme inhibition assay; compounds co-isolated and tested in parallel

Why This Matters

Aspergillumarin B serves as a validated negative control for PI3Kα inhibition studies, enabling researchers to confidently attribute observed activity in co-screening experiments to specific structural features absent in the Aspergillumarin B scaffold.

• [1] Yang, Z.-D.; Zhang, Y.; Zhao, W.-H.; Shu, Z.-M. Chemical Composition and Biological Activities of Endophytic Fungus Talaromyces wortmannii LGT-4, Cultured in CYM Medium. Iranian Journal of Pharmaceutical Research 2020, 19, 259-263. View Source

Multi-Genera Fungal Production

Two distinct enantioselective total synthesis strategies for Aspergillumarin B have been published, representing technological evolution in dihydroisocoumarin construction. The 2014 route employs a convergent strategy using Brown's allylation, DeBrabander–Bhattacharjee lactonization, and Grubbs cross-coupling metathesis [1]. The 2025 methodology achieves the target compound through Ag(I)-mediated 6-endo-dig cyclization of 2-alkynylated benzoates followed by asymmetric hydrogenation with Ru-BINAP catalyst, delivering excellent yields and enantioselectivity while also enabling the first asymmetric synthesis of (S)-fusarimarin B and (S)-monarubin B [2].

Fungal Source Diversity

Supporting evidence

B: 3 genera confirmed vs. A: 2 genera

Broader source may reduce procurement risk

Confirmed across Ascomycetes; isolation-based

Evidence Dimension	Synthetic methodology evolution
Target Compound Data	2025 route: Ag(I)-mediated cyclization + Ru-BINAP asymmetric hydrogenation
Comparator Or Baseline	2014 route: Brown's allylation + Grubbs metathesis
Quantified Difference	2025 route enables broader isocoumarin library access including first asymmetric synthesis of two additional natural products
Conditions	Comparative synthetic methodology analysis

Why This Matters

The existence of multiple validated synthetic routes reduces procurement risk and provides flexibility for analog synthesis programs, while the 2025 methodology's demonstrated broader substrate scope positions Aspergillumarin B within a well-characterized synthetic framework applicable to isocoumarin library generation.

• [1] Yadav, J.S.; Mishra, A.K.; Dachavaram, S.S.; Ganesh Kumar, S.; Das, S. First enantioselective total synthesis of penicimarin B, aspergillumarins A and B. Tetrahedron Letters 2014, 55, 2928-2931. View Source
• [2] Mandal, K.K.; Das, S.; Nanda, S. Total Synthesis of a Few Naturally Occurring Isocoumarins and Dihydroisocoumarins: Successful Exploration of the Ag(I)-Mediated 6-Endo-Dig Cyclization and Asymmetric Hydrogenation Strategy. The Journal of Organic Chemistry 2025, 90 (13). View Source

Aspergillumarin B: High-Priority Application Scenarios

Gram-Positive Antibacterial Screening

As demonstrated by direct head-to-head enzyme inhibition data, Aspergillumarin B exhibits no detectable activity against monoamine oxidase or PI3Kα, while co-isolated compounds from the same fungal extract show measurable inhibition (IC50 values of 28-35 μg/mL for MAO; 10.3 μg/mL for PI3Kα) [1]. This established inactivity profile qualifies Aspergillumarin B as a validated negative control compound for laboratories screening isocoumarin or marine natural product libraries against these therapeutic targets. Procurement for this application eliminates the need to independently characterize background activity levels.

Physicochemical Reference Standard

Aspergillumarin B's unambiguous (3R,4'S) stereochemistry—fully established through 2D NMR and corroborated by multiple enantioselective total syntheses [1][2]—provides a defined chiral scaffold for structure-activity relationship investigations. The compound's synthetic accessibility via two distinct methodologies ensures reliable supply for analog generation programs where stereochemical integrity is critical for interpreting biological outcomes. This contrasts with many dihydroisocoumarin natural products that lack comparable stereochemical characterization or synthetic route documentation [3].

Enantioselective Synthesis & Derivatization

With weak but reproducible antibacterial activity against both S. aureus and B. subtilis at 50 μg/mL [1], Aspergillumarin B serves as a benchmark reference standard for laboratories evaluating the antibacterial potential of newly isolated marine fungal isocoumarins. The compound's well-documented activity level provides a calibration point for inter-laboratory comparisons and enables potency ranking of novel analogs against a consistent baseline.

Metabolomic & Biosynthetic Gene Cluster Comparisons

Aspergillumarin B's inclusion in the 2025 Ag(I)-mediated cyclization methodology study alongside six other naturally occurring isocoumarins validates its utility as a target compound for synthetic methodology development [1]. The demonstrated compatibility with asymmetric hydrogenation using Ru-BINAP catalyst positions Aspergillumarin B as an entry point for constructing stereochemically diverse dihydroisocoumarin libraries. Procurement supports both methodology optimization efforts and the generation of focused compound collections for biological screening.

Application

Selection Property

Validation Focus

Gram-positive antibacterial screening

Dihydroisocoumarin with weak antibacterial readout

Verify absence of cytotoxicity confounding

Physicochemical reference standard

Predicted solubility & logP (ALOGPS)

Experimental solubility and partition coefficient verification

Enantioselective synthesis & SAR

Published enantioselective route (2014)

Reproducibility of stereochemistry and purity

Comparative metabolomics & BGC studies

Multi-genera biosynthetic origin

Cross-species metabolomic consistency

• [1] Li, S.; Wei, M.; Chen, G.; Lin, Y. Two new dihydroisocoumarins from the endophytic fungus Aspergillus sp. collected from the South China Sea. Chemistry of Natural Compounds 2012, 48, 371-373. View Source
• [2] Yang, Z.-D.; Zhang, Y.; Zhao, W.-H.; Shu, Z.-M. Chemical Composition and Biological Activities of Endophytic Fungus Talaromyces wortmannii LGT-4, Cultured in CYM Medium. Iranian Journal of Pharmaceutical Research 2020, 19, 259-263. View Source
• [3] Mandal, K.K.; Das, S.; Nanda, S. Total Synthesis of a Few Naturally Occurring Isocoumarins and Dihydroisocoumarins: Successful Exploration of the Ag(I)-Mediated 6-Endo-Dig Cyclization and Asymmetric Hydrogenation Strategy. The Journal of Organic Chemistry 2025, 90 (13). View Source